2,4-Bis(3-methylphenyl)-6-pentylpyrimidine

• CAS No.: 88123-63-1
• Molecular Formula: C23H26N2
• Molecular Weight: 330.5 g/mol
• IUPAC Name: 2,4-bis(3-methylphenyl)-6-pentylpyrimidine
• InChI: InChI=1S/C23H26N2/c1-4-5-6-13-21-16-22(19-11-7-9-17(2)14-19)25-23(24-21)20-12-8-10-18(3)15-20/h7-12,14-16H,4-6,13H2,1-3H3
• InChI Key: VBGXFTSAKKSMKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC(=NC(=N1)C2=CC=CC(=C2)C)C3=CC=CC(=C3)C

Description

2,4-Bis(3-methylphenyl)-6-pentylpyrimidine is a heterocyclic organic compound that belongs to the pyrimidine family. Pyrimidines are nitrogen-containing heterocycles that play a crucial role in various biological processes and have significant applications in medicinal chemistry. This compound is characterized by the presence of two 3-methylphenyl groups and a pentyl chain attached to the pyrimidine ring, which imparts unique chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Bis(3-methylphenyl)-6-pentylpyrimidine can be achieved through several synthetic routes. One common method involves the condensation of 3-methylbenzaldehyde with pentylamine to form an intermediate Schiff base, which is then cyclized with guanidine to yield the desired pyrimidine derivative. The reaction typically requires acidic or basic conditions and elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and solvents that enhance the reaction rate and selectivity is also common in large-scale production.

Chemical Reactions Analysis

Types of Reactions

2,4-Bis(3-methylphenyl)-6-pentylpyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding pyrimidine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced pyrimidine derivatives